2-Isopropoxy-3-(trifluoromethyl)pyridine-5-boronic acid

• IUPAC Name: [6-propan-2-yloxy-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C9H11BF3NO3/c1-5(2)17-8-7(9(11,12)13)3-6(4-14-8)10(15)16/h3-5,15-16H,1-2H3
• InChI Key: KHRDVCWPISLFSI-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(N=C1)OC(C)C)C(F)(F)F)(O)O
• Molecular Formula: C9H11BF3NO3
• Molecular Weight: 249.00 g/mol

Description

2-Isopropoxy-3-(trifluoromethyl)pyridine-5-boronic acid is an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields. It is also a highly valuable building block in organic synthesis.

Molecular Structure Analysis

The IUPAC name of this compound is 2-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine. Its molecular weight is 331.14.

Chemical Reactions Analysis

The boron moiety in organoboron compounds like this can be converted into a broad range of functional groups. These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations.

Scientific Research Applications

Organic Synthesis

. They play a crucial role in the formation of various complex organic compounds.

Agrochemical Applications

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Pharmaceutical Applications

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Dyestuff Applications

. They can be used to synthesize dyes with specific properties.

Suzuki–Miyaura Coupling

. This reaction is known for its mild and functional group tolerant conditions.

Protodeboronation

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Synthesis of Fluorinated Organic Chemicals

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Development of Positron Emission Tomography (PET) Tracers

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Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The protodeboronation of unactivated alkyl and especially primary alkyl boronic esters is underexplored. Future research could focus on developing efficient methods for the protodeboronation of these compounds.

Mechanism of Action

Target of Action

The primary target of this compound is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound, being an organoboron reagent, participates in the SM coupling reaction . The reaction involves two key steps:

• Oxidative addition : The palladium catalyst becomes oxidized through its donation of electrons to form a new Pd–C bond .
• Transmetalation : The organoboron group (from the compound) is transferred from boron to palladium .

Biochemical Pathways

The compound is involved in the Suzuki–Miyaura cross-coupling pathway . This pathway allows for the formation of carbon–carbon bonds, which is a fundamental step in organic synthesis .

Pharmacokinetics

The compound’s stability and readiness for preparation make it a suitable reagent in the sm coupling conditions .

Result of Action

The result of the compound’s action is the formation of a new carbon–carbon bond via the SM coupling reaction . This is a crucial step in the synthesis of various organic compounds .

Action Environment

The compound’s action, efficacy, and stability are influenced by the reaction conditions of the SM coupling . These conditions are known for their mildness and tolerance to various functional groups .